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Compound of Interest

Compound Name: R-96544

Cat. No.: B10768389 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

R-96544 hydrochloride is a potent and selective antagonist of the 5-HT2A serotonin receptor.[1]

It is the active metabolite of R-102444 and demonstrates high affinity for the 5-HT2A receptor,

making it a valuable tool for investigating serotonergic signaling pathways and their roles in

various physiological and pathological processes.[2][3] This document provides detailed

protocols for the preparation of R-96544 stock solutions in dimethyl sulfoxide (DMSO), along

with relevant chemical data and handling instructions.

2. Physicochemical Properties and Receptor Affinity

A summary of the key properties of R-96544 hydrochloride is presented in the tables below.

Table 1: Physicochemical Properties of R-96544 Hydrochloride
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Property Value Reference

Chemical Name

(2R,4R)-5-[2-[2-[2-(3-

Methoxyphenyl)ethyl]phenoxy]

ethyl]-1-methyl-3-pyrrolidinol

hydrochloride

[1]

Molecular Formula C₂₂H₂₉NO₃·HCl [1]

Molecular Weight 391.94 g/mol [1]

Purity ≥98% (HPLC) [1]

CAS Number 167144-80-1 [1]

Solubility
Soluble to 100 mM in DMSO

and water
[1]

Storage (Solid) Store at room temperature [1]

Table 2: Receptor Binding Profile of R-96544

Receptor Kᵢ (nM) IC₅₀ (nM) Reference

5-HT₂A 1.6 2.2 [1]

α₁-adrenergic - 310 [1]

D₂ dopamine - 2400 [1]

5-HT₁ - 3700 [1]

5-HT₃ - >5000 [1]

β-adrenergic - >5000 [1]

3. Experimental Protocols

3.1. Materials

R-96544 hydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

3.2. Protocol for Preparing a 10 mM R-96544 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or volumes.

Equilibrate Reagents: Allow the vial of R-96544 hydrochloride and the anhydrous DMSO to

equilibrate to room temperature for at least 60 minutes before opening to prevent

condensation.

Weigh R-96544: Accurately weigh out 3.92 mg of R-96544 hydrochloride powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Molecular Weight ( g/mol ) = 391.94 g/mol

Desired Volume (L) = 1 mL = 0.001 L

Mass (mg) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000 (mg/g)

Mass (mg) = 0.01 mol/L x 391.94 g/mol x 0.001 L x 1000 mg/g = 3.9194 mg ≈ 3.92 mg

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the R-
96544 powder.
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Dissolve the Compound: Vortex the solution thoroughly until the R-96544 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. Under these conditions, the

stock solution is generally stable for up to one month. For daily or frequent use, a small

aliquot can be stored at 4°C for a few days, but long-term storage at this temperature is not

recommended.

Table 3: Solvent Volumes for Preparing R-96544 Stock Solutions

Desired Concentration Volume of DMSO for 1 mg Volume of DMSO for 5 mg

1 mM 2.55 mL 12.76 mL

5 mM 0.51 mL 2.55 mL

10 mM 0.26 mL 1.28 mL

50 mM 0.05 mL 0.26 mL

100 mM 0.026 mL 0.13 mL

4. Visualizations

4.1. Experimental Workflow
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Caption: Workflow for preparing R-96544 stock solution in DMSO.
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4.2. R-96544 Mechanism of Action: 5-HT2A Receptor Antagonism
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Caption: R-96544 blocks serotonin-induced 5-HT2A receptor signaling.

5. Safety Precautions

R-96544 is intended for laboratory research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO in a well-ventilated area, as it can facilitate the absorption of other chemicals

through the skin.

Consult the Safety Data Sheet (SDS) for R-96544 for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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